Cas no 914784-11-5 (Phenol, 4-(5-pentyl-3-isoxazolyl)-)

• Product Name: Phenol, 4-(5-pentyl-3-isoxazolyl)-
• CAS No: 914784-11-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 787500
• PubChem ID: 136236752
• Update Time: 2025-04-19

Phenol, 4-(5-pentyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-pentyl-3-isoxazolyl)-
• 4-(5-pentyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
• SCHEMBL18031148
• 914784-11-5
• 4-(5-Pentyl-1,2-oxazol-3(2H)-ylidene)cyclohexa-2,5-dien-1-one
• DTXSID50847604
• 3-(4-hydroxyphenyl)-5-amylisoxazole

• Inchi： 1S/C14H17NO2/c1-2-3-4-5-13-10-14(15-17-13)11-6-8-12(16)9-7-11/h6-10,16H,2-5H2,1H3
• InChI Key： QEESNZRKQXSXPQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)O)=N1)CCCCC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.3Ų